molecular formula C22H29BrO B8619997 4-Bromo-4'-decyloxybiphenyl CAS No. 138567-31-4

4-Bromo-4'-decyloxybiphenyl

Cat. No.: B8619997
CAS No.: 138567-31-4
M. Wt: 389.4 g/mol
InChI Key: VILGWIYOEOBZFI-UHFFFAOYSA-N
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Description

4-Bromo-4'-decyloxybiphenyl is a useful research compound. Its molecular formula is C22H29BrO and its molecular weight is 389.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

138567-31-4

Molecular Formula

C22H29BrO

Molecular Weight

389.4 g/mol

IUPAC Name

1-bromo-4-(4-decoxyphenyl)benzene

InChI

InChI=1S/C22H29BrO/c1-2-3-4-5-6-7-8-9-18-24-22-16-12-20(13-17-22)19-10-14-21(23)15-11-19/h10-17H,2-9,18H2,1H3

InChI Key

VILGWIYOEOBZFI-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCCCOC1=CC=C(C=C1)C2=CC=C(C=C2)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

Quantities: 4-bromo-4′-hydroxybiphenyl (67) (20.00 g, 0.08 mol), 1-bromodecane (22.12 g, 0.10 mol), anhydrous potassium carbonate (57.10 g, 0.413 mol), potassium iodide (trace), butanone (500 ml). The experimental procedure was as described for the preparation of compound 57. The cooled mixture of product and inorganic salts was filtered off and washed carefully with dilute hydrochloric acid to remove the potassium carbonate. The white product was then washed with water until acid-free and heated under reflux with a minimum volume of ethanol to remove traces of 1-bromodecane. The product was filtered off, washed with cold ethanol and dried in vacuo to yield colourless crystals.
Quantity
20 g
Type
reactant
Reaction Step One
Quantity
22.12 g
Type
reactant
Reaction Step Two
Quantity
57.1 g
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Quantity
500 mL
Type
solvent
Reaction Step Six

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